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This technical guide provides an in-depth exploration of the discovery and significance of
Aluminum-26 (Al-26) in the interstellar medium (ISM). The detection of this radioactive isotope
has provided profound insights into ongoing nucleosynthesis in our galaxy, tracing the locations
of massive, young stars and recent supernova events. This document details the key
observations, experimental methodologies, and the current understanding of Al-26 production
and decay.

Introduction to Aluminum-26

Aluminum-26 is a radioactive isotope with a half-life of approximately 720,000 years.[1] It
decays via positron emission and electron capture to an excited state of Magnesium-26 (2°Mg),
which then promptly de-excites by emitting a characteristic gamma-ray photon with an energy
of 1.809 MeV.[2][3] The relatively short half-life of Al-26, on astronomical timescales, means
that its presence in the ISM is a direct indicator of recent or ongoing nucleosynthesis.[1]

The primary sources of interstellar Al-26 are believed to be massive stars, including Wolf-Rayet
stars, and their eventual demise as core-collapse supernovae.[2][4][5][6] These stellar
behemoths forge Al-26 in their hot interiors and disperse it into the surrounding medium
through powerful stellar winds and explosive supernova ejecta.[4][5]

Observational Milestones and Quantitative Data
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The detection of the 1.809 MeV gamma-ray line from Al-26 decay has been a key objective of

gamma-ray astronomy. Several space-based observatories have contributed to our

understanding of the distribution and abundance of this isotope.

Key Observational Instruments and Findings

The journey to map interstellar Al-26 began with its initial detection and has progressed to

detailed all-sky surveys with increasing precision.

Observatory/Instrum

Launch Year

ent

Key Findings

Citation(s)

HEAO-3 1979

First definitive
detection of the 1.809
MeV gamma-ray line
from the Galactic

Center region.

[7181e]

Compton Gamma-Ray
Observatory (CGRO) - 1991
COMPTEL

First all-sky map of Al-
26 emission, revealing
its concentration along
the Galactic plane and
in regions of massive
star formation.

(21101 1][12][13]

INTEGRAL - SPI 2002

High-resolution
spectroscopy of the
1.809 MeV line,
enabling studies of its
line shape and
providing precise flux

measurements.

[14][15][16][17][18][19]

Quantitative observational Data

The following table summarizes the key quantitative measurements of the interstellar Al-26

gamma-ray signal.
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Parameter HEAO-3 COMPTEL INTEGRAL/SPI  Citation(s)
Gamma-Ray

1809 1809 1809.83 + 0.04 [2][71[15][16]
Energy (keV)
All-Sky Flux (ph (1.84 £ 0.03) x

- ~(1-2) x 103 [14][15][16]
cm=—2s71) 10-3
Estimated
Galactic Mass of

~3 ~2-3 28+0.8 [11[7118]
26A| (Solar
Masses)
Line Width

- - 0.62+0.3 [14][16]
(FWHM, keV)

Experimental Protocols

The detection of the faint 1.809 MeV gamma-ray line from interstellar Al-26 requires
sophisticated instrumentation and data analysis techniques to distinguish the signal from the
intense instrumental and cosmic background.

HEAO-3 Gamma-Ray Spectrometer

The High Energy Astronomy Observatory 3 (HEAO-3) carried a high-purity germanium (HPGe)
gamma-ray spectrometer. The detection of Al-26 was achieved through the following general
methodology:

o Data Acquisition: The spectrometer, shielded by a thick anti-coincidence shield to reduce
background, scanned the sky. Gamma-ray events were recorded with their energy and
arrival time.

e Background Subtraction: A significant challenge was accounting for the instrumental
background produced by cosmic ray interactions with the spacecraft and instrument
materials. A "method of bins" was employed, where data was summed for specific scan
directions.
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o Spectral Analysis: The resulting energy spectra were then analyzed. The source and
background components were fitted to quantify the emission at 1809 keV.[7] The presence of
a statistically significant peak at this energy confirmed the detection of Al-26.

Compton Telescope (COMPTEL) on CGRO

COMPTEL was an imaging gamma-ray telescope that provided the first all-sky map of Al-26. Its
operational principle and data analysis workflow are as follows:

Compton Scattering Detection: COMPTEL utilized two layers of detectors. An incoming
gamma-ray would Compton scatter in the top layer and then be absorbed in the bottom
layer. The locations and energy deposits in both detectors were measured.

Event Reconstruction: From the measured information, the direction and energy of the
incident gamma-ray could be reconstructed to lie on an "event circle” on the sky.

Image Generation: By accumulating many such event circles, an image of the gamma-ray
sky was constructed.

Background Modeling: The background was modeled using an adjacent energy approach,
assuming that the background in the 1.809 MeV energy band is similar to that in nearby
energy ranges.[13]

All-Sky Mapping: This process, carried out over the mission's lifetime, resulted in the first
comprehensive map of Al-26 emission across the Milky Way.[2][10]

Spectrometer on INTEGRAL (SPI)

The SPI instrument on the International Gamma-Ray Astrophysics Laboratory (INTEGRAL) is a
high-resolution spectrometer that provides detailed spectral information about the Al-26 line.

o Coded Mask Imaging: SPI uses a coded mask aperture system. The mask casts a
shadowgram onto a detector plane of 19 germanium detectors. This allows for the imaging of
gamma-ray sources with good angular resolution.

o Data Collection (Single and Double Events): The instrument collects both "single events"” (a
gamma-ray interaction in a single detector) and "double events" (Compton scattering
between two detectors). Utilizing both event types enhances the detection efficiency.[15][16]
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» Maximum Likelihood Fitting: To extract the faint Al-26 signal, a maximum likelihood fitting
approach is applied. This involves creating a model of the sky distribution of Al-26 (often
based on the COMPTEL maps) and a detailed model of the instrumental background.[15][16]

o Spectral Deconvolution: The high spectral resolution of the germanium detectors allows for a
precise determination of the gamma-ray line's energy and width. The observed line shape
provides information about the kinematics of the Al-26 source regions.[14][18]

Visualizations

The following diagrams illustrate key processes and workflows related to the discovery and
understanding of interstellar Aluminum-26.
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Conclusion

The discovery and continued observation of Aluminum-26 in the interstellar medium have
opened a unique window into the processes of nucleosynthesis and the lifecycle of massive
stars in our galaxy. From the initial detection by HEAO-3 to the detailed all-sky maps from
COMPTEL and the high-resolution spectroscopy from INTEGRAL, our understanding of the
distribution and origin of this radioactive isotope has been progressively refined. The data
strongly support the conclusion that massive stars and their subsequent supernovae are the
primary producers of galactic Al-26. Future missions with enhanced sensitivity and imaging
capabilities will further illuminate the precise locations and mechanisms of element formation,
providing even deeper insights into the dynamic and evolving nature of the Milky Way.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Discovery of Interstellar Aluminum-26: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230959#discovery-of-aluminum-26-in-the-
interstellar-medium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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